2-(4-Methyl-3-oxopiperazin-1-yl)-2-phenylacetic acid

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 2-(4-methyl-3-oxopiperazin-1-yl)-2-phenylacetic acid
• InChI: InChI=1S/C13H16N2O3/c1-14-7-8-15(9-11(14)16)12(13(17)18)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3,(H,17,18)
• InChI Key: UMPUQANLPHKXPY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)C(C2=CC=CC=C2)C(=O)O

Description

2-(4-Methyl-3-oxopiperazin-1-yl)-2-phenylacetic acid is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(4-methyl-3-oxopiperazin-1-yl)-2-phenylacetate (250 mg, 0.90 mmol) was dissolved in ethanol (8.6 ml) and water (4.3 ml). Lithium hydroxide (28.2 mg, 1.18 mmol) was added and the reaction was stirred at room temperature for three days. A second portion of lithium hydroxide (4.33 mg, 0.18 mmol) was added and the reaction was stirred at room temperature for 24 hours. EtOH was evaporated and 1N HCl was added to the aqueous solution till pH 7. The water was evaporated and the residue was suspended in acetonitrile and filtered on a buckner funnel washing with acetonitrile to obtain 170 mg of desired compound as a white solid. The compound was used in the next step without any further purification.